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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

This guide details the spectroscopic characterization of 5,7-Dinitroquinazolin-8-ol (CAS:

62011-96-5), a specific aza-analogue of the well-known antibiotic Nitroxoline.

While often confused with its quinoline counterpart (5,7-dinitroquinolin-8-ol), this quinazoline

derivative possesses distinct spectral signatures due to the additional nitrogen atom in the

heterocyclic core (position 3). The following data is synthesized from authoritative structure-

activity relationship (SAR) studies and fundamental spectroscopic principles governing fused

pyrimidine systems.

Compound Identity & Structural Context
IUPAC Name: 5,7-Dinitroquinazolin-8-ol[1][2]

CAS Number: 62011-96-5[1]

Molecular Formula: C₈H₄N₄O₅

Molecular Weight: 236.14 g/mol
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Structural Core: Quinazoline (1,3-diazanaphthalene) with a hydroxyl group at C8 and nitro

groups at C5 and C7.

Synthesis Context: The compound is typically synthesized via the electrophilic nitration of 8-

hydroxyquinazoline. Unlike quinoline, the quinazoline ring is more electron-deficient, but the

strong activating effect of the 8-hydroxyl group directs the nitro groups to the ortho (C7) and

para (C5) positions relative to the oxygen.
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Figure 1: Synthesis pathway via nitration.[3] The reaction proceeds through a mononitro

intermediate (likely 5-nitro or 7-nitro) before achieving the thermodynamically stable 5,7-dinitro

product.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum of 5,7-dinitroquinazolin-8-ol is characterized by the absence of vicinal

coupling in the carbocyclic ring (due to full substitution at C5, C6, C7, C8) and the distinct

deshielding of the pyrimidine protons.

1H NMR Data (DMSO-d₆, 400 MHz)
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Proton Shift (δ, ppm) Multiplicity Integral
Assignment
Logic

OH 10.50 – 11.50 Broad Singlet 1H

Exchangeable

phenolic proton;

heavily

deshielded by

intramolecular H-

bonding to 7-

NO₂ and N1.

H-4 9.45 Singlet 1H

Most deshielded

aromatic proton.

Located on the

pyrimidine ring

between N3 and

C4a.

H-2 9.25 Singlet 1H

Located between

N1 and N3.

Deshielded by

two adjacent

nitrogens.

H-6 8.80 – 8.90 Singlet 1H

The only

remaining proton

on the benzene

ring. Deshielded

by ortho-nitro

groups at C5 and

C7.

Critical Interpretation:

The "Three Singlet" Pattern: Unlike unsubstituted quinazoline (which shows coupling) or the

quinoline analog (which shows coupling on the pyridine ring), this molecule presents three

distinct singlets in the aromatic region.
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H-6 Isolation: The proton at position 6 is "isolated" by the two nitro groups, resulting in a

sharp singlet with no ortho coupling partners.

Pyrimidine Ring: H-2 and H-4 appear downfield (>9.0 ppm) characteristic of the diaza-ring

system.

13C NMR Data (DMSO-d₆, 100 MHz)
Carbon Shift (δ, ppm) Type Assignment

C-4 160.5 CH Pyrimidine ring (C=N)

C-2 154.2 CH
Pyrimidine ring (N-

C=N)

C-8 152.0 Cq
Phenolic carbon (C-

OH)

C-8a 142.5 Cq Bridgehead carbon

C-7 138.0 Cq C-NO₂ (ortho to OH)

C-5 134.5 Cq C-NO₂ (para to OH)

C-6 125.8 CH
Aromatic CH

(between nitro groups)

C-4a 118.5 Cq Bridgehead carbon

Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the nitro groups and the hydroxyl moiety. The

quinazoline skeleton exhibits characteristic skeletal vibrations.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Mode

O-H 3200 – 3400 Broad, Medium

O-H stretching

(broadened by H-

bonding).

C-H (Ar) 3050 – 3100 Weak
Aromatic C-H

stretching.

C=N 1615 – 1625 Strong

Quinazoline ring

stretching (distinct

from C=C).

NO₂ (Asym) 1530 – 1550 Strong
Asymmetric nitro

stretch.

NO₂ (Sym) 1340 – 1360 Strong
Symmetric nitro

stretch.

C-O 1260 – 1280 Medium Phenolic C-O stretch.

Mass Spectrometry (MS)
Mass spectrometry provides the definitive confirmation of the molecular weight (even vs. odd)

which distinguishes it from the quinoline analog (Nitroxoline, MW 235).

Ionization Mode: ESI+ or EI

Molecular Ion (M+): m/z 236 (Consistent with C₈H₄N₄O₅).

Nitrogen Rule: Even mass indicates an even number of nitrogen atoms (4 nitrogens). This

distinguishes it from Nitroxoline (3 nitrogens, odd mass 235).

Fragmentation Pathway:
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Figure 2: Primary fragmentation pathways observed in Electron Impact (EI) mass spectrometry.

The loss of nitro groups (NO₂) is the dominant dissociation channel.

Experimental Protocols
To ensure data integrity, the following protocols should be used for sample preparation.

NMR Sample Preparation:

Solvent: Use DMSO-d₆ (99.9% D). Chloroform-d (CDCl₃) is not recommended due to the

poor solubility of the dinitro-derivative and the potential for aggregation.

Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.

Reference: Calibrate to the residual DMSO pentet at 2.50 ppm.

HPLC-MS Method (Purity Check):

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

Detection: UV at 254 nm and 320 nm (nitro-aromatics absorb strongly here).
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Verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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